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For Researchers, Scientists, and Drug Development Professionals

Introduction
Paeonilactone B is a monoterpene isolated from the roots of Paeonia lactiflora, a plant with a

long history of use in traditional medicine.[1] This compound has garnered interest within the

scientific community for its potential neuroprotective properties. This technical guide provides a

comprehensive overview of the chemical structure, stereochemistry, and key experimental data

related to Paeonilactone B, intended to serve as a valuable resource for researchers in natural

product chemistry and drug discovery.

Chemical Structure and Stereochemistry
Paeonilactone B is a bicyclic monoterpenoid belonging to the benzofuran class of compounds.

[2] Its molecular formula is C₁₀H₁₂O₄, corresponding to a molecular weight of 196.20 g/mol .[2]

The molecule possesses a complex and well-defined three-dimensional architecture with three

chiral centers. The absolute stereochemistry of these centers has been determined, leading to

the systematic IUPAC name: (3aR,6S,7aR)-6-hydroxy-6-methyl-3-methylidene-3a,4,7,7a-

tetrahydro-1-benzofuran-2,5-dione.[2] This specific arrangement of atoms is crucial for its

biological activity.

The core structure consists of a fused ring system: a dihydrofuranone ring and a

cyclohexanedione ring. Key functional groups include a tertiary alcohol, an α,β-unsaturated
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lactone, and a ketone. The exocyclic methylene group is a notable feature of the lactone ring.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for Paeonilactone B is

presented below. This information is essential for its identification, characterization, and

quantification.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₀H₁₂O₄ [2]

Molecular Weight 196.20 g/mol [2]

IUPAC Name

(3aR,6S,7aR)-6-hydroxy-6-

methyl-3-methylidene-

3a,4,7,7a-tetrahydro-1-

benzofuran-2,5-dione

[2]

CAS Number 98751-78-1 [2]

Spectroscopic Data
Detailed experimental spectroscopic data, particularly ¹H and ¹³C NMR assignments, are

fundamental for the unambiguous structural elucidation of natural products. While a

comprehensive public repository of the assigned NMR data for Paeonilactone B is not readily

available, this information would be detailed in the primary literature reporting its isolation and

synthesis. The structural determination relies on a combination of techniques including ¹H

NMR, ¹³C NMR, mass spectrometry, and X-ray crystallography.

Experimental Protocols
Isolation of Paeonilactone B from Paeonia lactiflora
Paeonilactone B is naturally present in the roots of Paeonia lactiflora. A general bioactivity-

guided fractionation protocol for its isolation is as follows:
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Extraction: The dried and ground roots of Paeonia lactiflora are extracted with 80% methanol

at room temperature, often with the aid of ultrasonication. The resulting extract is then

concentrated under reduced pressure to yield a crude methanol extract.[1]

Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned

with solvents of increasing polarity. This typically involves partitioning against n-hexane,

chloroform (CHCl₃), ethyl acetate (EtOAc), and n-butanol.[1]

Chromatographic Separation: The chloroform fraction, which is enriched with monoterpenes

like Paeonilactone B, is subjected to silica gel column chromatography.[1]

Further Purification: Elution with a suitable solvent system (e.g., a chloroform-methanol

gradient) allows for the separation of different components. Fractions containing

Paeonilactone B are collected and may be further purified by techniques such as

preparative thin-layer chromatography or high-performance liquid chromatography (HPLC) to

yield the pure compound.[1]
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Isolation Workflow for Paeonilactone B

Chemical Synthesis
Several synthetic routes to Paeonilactone B have been developed, providing access to the

molecule for further biological studies and confirming its structure. One notable approach

involves a diastereoselective samarium(II) iodide (SmI₂) mediated cascade radical cyclization

of a methylenecyclopropyl ketone precursor. This method allows for the construction of the
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complex bicyclic core with a high degree of stereocontrol. Other syntheses have also been

reported, showcasing different strategies to assemble this intricate natural product. A detailed

step-by-step protocol for any specific synthesis would be found in the experimental section of

the corresponding peer-reviewed publication.

Biological Activity and Potential Signaling Pathways
Paeonilactone B has been reported to exhibit neuroprotective effects against oxidative stress.

Specifically, it has been shown to protect primary cultures of rat cortical cells from hydrogen

peroxide (H₂O₂)-induced neurotoxicity.[1]

While the precise molecular mechanism of Paeonilactone B's neuroprotective action has not

been fully elucidated, studies on other neuroprotective compounds isolated from Paeonia

species, such as paeoniflorin, suggest potential involvement of pathways that mitigate oxidative

stress and inflammation. A plausible mechanism for Paeonilactone B could involve the

activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.

Proposed Neuroprotective Signaling Pathway:

Oxidative Stress: Cellular stressors, such as H₂O₂, lead to an increase in reactive oxygen

species (ROS).

Nrf2 Activation: Paeonilactone B may promote the dissociation of Nrf2 from its inhibitor

Keap1 in the cytoplasm.

Nuclear Translocation: Nrf2 translocates to the nucleus.

ARE Binding: In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the

promoter region of various antioxidant genes.

Gene Expression: This binding initiates the transcription of a suite of cytoprotective genes,

including heme oxygenase-1 (HO-1) and other antioxidant enzymes.

Neuroprotection: The upregulation of these antioxidant proteins helps to neutralize ROS,

reduce oxidative damage, and promote neuronal survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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